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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylpyrimidine

Cat. No.: B020014

An In-depth Technical Guide to 2,4-Dichloro-6-methylpyrimidine

Introduction

2,4-Dichloro-6-methylpyrimidine is a heterocyclic organic compound that serves as a crucial
intermediate in the synthesis of a wide range of pharmaceuticals and agrochemicals.[1][2] Its
pyrimidine core, a fundamental component of nucleic acids, makes it a valuable scaffold in
medicinal chemistry.[3] The reactivity of the two chlorine atoms allows for versatile chemical
modifications, particularly through nucleophilic substitution reactions, enabling the development
of complex molecules with diverse biological activities.[1] This guide provides a comprehensive
overview of its molecular structure, chemical properties, synthesis, and key applications for
researchers, scientists, and professionals in drug development.

Molecular Structure and Formula

2,4-Dichloro-6-methylpyrimidine is characterized by a six-membered pyrimidine ring
substituted with two chlorine atoms at positions 2 and 4, and a methyl group at position 6.

Caption: Molecular structure of 2,4-dichloro-6-methylpyrimidine.

The key identifiers for this compound are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b020014?utm_src=pdf-interest
https://www.benchchem.com/product/b020014?utm_src=pdf-body
https://www.benchchem.com/product/b020014?utm_src=pdf-body
https://cymitquimica.com/cas/5424-21-5/
https://www.chemimpex.com/products/44857
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-pyrimidine-derivatives-in-modern-medicine-eo
https://cymitquimica.com/cas/5424-21-5/
https://www.benchchem.com/product/b020014?utm_src=pdf-body
https://www.benchchem.com/product/b020014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

Molecular Formula

CsHaCIl2N2[1][4]

IUPAC Name 2,4-dichloro-6-methylpyrimidine[4][5]

CAS Number 5424-21-5[1][4]

SMILES Cclcc(Chnc(Chni

InChl Key BTLKROSIMNFSQZ-UHFFFAOYSA-N[1][4]

Physicochemical Properties

2,4-Dichloro-6-methylpyrimidine is typically a solid at room temperature, appearing as a
white to pale yellow or green crystalline powder.[1] It is soluble in various organic solvents such

as chloroform, ether, ethyl acetate, and toluene, but has limited solubility in water.[1][6]

Property Value

Molecular Weight 163.00 g/mol

Melting Point 44-49 °C[7]

Boiling Point 219 °C (lit.)

Appearance White to Orange to Green powder to crystal
Solubility Soluble in chloroform, ether, ethyl acetate,

toluene; Insoluble in water[6]

Synthesis and Experimental Protocols

A common and efficient method for the synthesis of 2,4-dichloro-6-methylpyrimidine involves
the chlorination of 6-methyluracil (also known as 6-methylpyrimidine-2,4-diol) using a

chlorinating agent such as phosphoryl chloride (POCI3).[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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